Cas no 102619-08-9 (1H-Pyrrole-1-carboxylicacid, 2-propen-1-yl ester)

1H-Pyrrole-1-carboxylicacid, 2-propen-1-yl ester structure
102619-08-9 structure
Product Name:1H-Pyrrole-1-carboxylicacid, 2-propen-1-yl ester
CAS No:102619-08-9
MF:C8H9NO2
MW:151.162562131882
CID:125167
PubChem ID:13551980
Update Time:2025-04-18

1H-Pyrrole-1-carboxylicacid, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1-carboxylicacid, 2-propen-1-yl ester
    • 1H-Pyrrole-1-carboxylicacid,2-propenylester(9CI)
    • prop-1-en-2-yl pyrrole-1-carboxylate
    • 1H-PYRROLE-1-CARBOXYLIC ACID 2-ALLYL ESTER
    • 1-Pyrrolcarbonsaeure-2-propenylester
    • ACMC-20m5lp
    • AG-D-12189
    • allyl 1H-pyrrole-1-carboxylate
    • CTK4A1340
    • 102619-08-9
    • SCHEMBL5511232
    • Inchi: 1S/C8H9NO2/c1-2-7-11-8(10)9-5-3-4-6-9/h2-6H,1,7H2
    • InChI Key: MKOZEKMIBBIWMW-UHFFFAOYSA-N
    • SMILES: O(CC=C)C(N1C=CC=C1)=O

Computed Properties

  • Exact Mass: 151.063329g/mol
  • Monoisotopic Mass: 151.063329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 151.16g/mol
  • XLogP3: 1.8
  • Topological Polar Surface Area: 31.2Ų

Experimental Properties

  • PSA: 31.23000
  • LogP: 2.00640
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